CYP19A1 (Aromatase)

CYP19A1 (Aromatase)
CYP19A1
Gene: CYP19A1EnzymeUniProt: P11511

Target Description

CYP19A1, also known as aromatase, is a cytochrome P450 enzyme crucial for estrogen biosynthesis. It catalyzes the irreversible conversion of androgens (androstenedione and testosterone) into estrogens (estrone and estradiol). This enzyme is expressed in various tissues, including ovaries, placenta, adipose tissue, brain, and breast cancer cells. Its inhibition is a primary therapeutic strategy for hormone-sensitive breast cancer and is investigated for other estrogen-dependent conditions.

Related Compounds

Related Compounds
List of compounds acting on this target
3'-Methoxydaidzein

3'-Methoxydaidzein

3'-Methoxydaidzein

CAS: 21913-98-4

Demethylvestitol

Demethylvestitol

Demethylvestitol

CAS: 65332-45-8

香豆雌酚

香豆雌酚

Coumestrol

CAS: 479-13-0

6a-Hydroxymedicarpin

6a-Hydroxymedicarpin

6a-Hydroxymedicarpin

CAS: 61135-92-0

Dregeoside A11

Dregeoside A11

Dregeoside A11

CAS: 89020-11-1

黄芪紫檀烷

黄芪紫檀烷

3-Hydroxy-9,10-Dimethoxypterocarpan

CAS: 73340-41-7

蒿甲醚

蒿甲醚

Artemether

CAS: 71963-77-4

反式-没药甾酮

反式-没药甾酮

(E)-Guggulsterone

CAS: 39025-24-6

去甲泽拉木醛

去甲泽拉木醛

Demethylzeylasteral

CAS: 107316-88-1

旱莲苷A

旱莲苷A

Ecliptasaponin A

CAS: 78285-90-2

Enterolaktone

Enterolaktone

Enterolaktone

CAS: 78473-71-9

雪胆素甲

雪胆素甲

Hemslecin A

CAS: 58546-34-2

开环异落叶松脂素

开环异落叶松脂素

Secoisolariciresinol

CAS: 29388-59-8

红苋甾酮

红苋甾酮

Rubrosterone

CAS: 19466-41-2

7,4'-二羟基黄酮

7,4'-二羟基黄酮

4',7-Dihydroxyflavone

CAS: 2196-14-7

美迪紫檀苷

美迪紫檀苷

Methylnissolin-3-O-glucoside

CAS: 94367-42-7

4',6,7-三羟基异黄酮

4',6,7-三羟基异黄酮

Demethyltexasin

CAS: 17817-31-1

咖啡醇

咖啡醇

Cafestol

CAS: 469-83-0

毛蕊异黄酮

毛蕊异黄酮

Calycosin

CAS: 20575-57-9

大豆苷元

大豆苷元

Daidzein

CAS: 486-66-8

黄腐酚

黄腐酚

Xanthohumol

CAS: 6754-58-1

异人参皂苷Rh3

异人参皂苷Rh3

Isoginsenoside Rh3

CAS: 166040-90-0

松脂素

松脂素

(+)-Pinoresinol

CAS: 487-36-5

东革内酯

东革内酯

Eurycomalactone

CAS: 23062-24-0

4''-甲氧基大豆苷

4''-甲氧基大豆苷

Daidzein 7-O-beta-D-glucoside 4''-O-methylate

CAS: 1195968-02-5

玛卡酰胺杂质3

玛卡酰胺杂质3

Macamide Impurity 3

CAS: 18286-71-0

红花岩黄芪香豆雌酚B

红花岩黄芪香豆雌酚B

Hedysarimcoumestan B

CAS: 899436-04-5

Picralinal

Picralinal

Picralinal

CAS: 20045-06-1

Maoecrystal B

Maoecrystal B

Maoecrystal B

CAS: 96850-29-2

Massoniresinol

Massoniresinol

Massoniresinol

CAS: 96087-10-4

大豆苷元二乙酯

大豆苷元二乙酯

Daidzein Diacetate

CAS: 3682-01-7

大豆苷元二甲醚

大豆苷元二甲醚

7,4'-Di-O-methyldaidzein

CAS: 1157-39-7

北升麻醇

北升麻醇

Dahurinol

CAS: 38908-87-1

7-甲基鹰爪豆素A

7-甲基鹰爪豆素A

7-O-Methylbiochanin A

CAS: 34086-51-6

仙茅苷B

仙茅苷B

Curculigoside B

CAS: 143601-09-6

巫山淫羊藿素

巫山淫羊藿素

Wushanicaritin

CAS: 521-45-9

朝藿苷甲

朝藿苷甲

Epimedoside

CAS: 106441-31-0

4-羟基苯乙烯

4-羟基苯乙烯

4-Vinylphenol

CAS: 2628-17-3

6''-O-丙二酰大豆苷

6''-O-丙二酰大豆苷

6''-O-Malonyldaidzin

CAS: 124590-31-4

6''-O-木糖黄豆黄苷

6''-O-木糖黄豆黄苷

6''-O-xylosyl-glycitin

CAS: 231288-18-9

甘草瑞酮

甘草瑞酮

Glicoricone

CAS: 161099-37-2

3'-甲氧基香豆雌酚

3'-甲氧基香豆雌酚

3'-Methoxycoumestrol

CAS: 13360-66-2

8-香叶草基大豆苷元

8-香叶草基大豆苷元

8-Geranyl daidzein

CAS: 1072940-16-9

6'-O-没食子酰白芍苷

6'-O-没食子酰白芍苷

6'-O-galloylalbiflorin

CAS: 929042-36-4

(1R,4E,9E,11S)-4,12,12-trimethyl-8-oxobicyclo[9.1.0]dodeca-4,9-dien-2-yl acetate

(1R,4E,9E,11S)-4,12,12-trimethyl-8-oxobicyclo[9.1.0]dodeca-4,9-dien-2-yl acetate

(1R,4E,9E,11S)-4,12,12-trimethyl-8-oxobicyclo[9.1.0]dodeca-4,9-dien-2-yl acetate

CAS: 1350083-66-7

康力龙杂质A

康力龙杂质A

Stanozolol impurity A

CAS: 521-11-9

瑞香素二甲醚

瑞香素二甲醚

Daphnetin dimethyl ether

CAS: 2445-80-9

灵芝酸LM2

灵芝酸LM2

Ganoderic acid LM2

CAS: 508182-41-0

三角叶薯蓣皂苷

三角叶薯蓣皂苷

Deltonin

CAS: 55659-75-1

丁香树脂醇双葡萄糖苷

丁香树脂醇双葡萄糖苷

(-)-Syringaresinol di-O-glucoside

CAS: 66791-77-3

5-甲基-7-甲氧基异黄酮

5-甲基-7-甲氧基异黄酮

5-Methyl-7-methoxyisoflavone

CAS: 82517-12-2

橙桑黄酮

橙桑黄酮

Pomiferin

CAS: 572-03-2

26-脱氧升麻苷

26-脱氧升麻苷

26-Deoxycimicifugoside

CAS: 214146-75-5

Drahebenine

Drahebenine

Drahebenine

CAS: 1399049-43-4

Orobol

Orobol

Orobol

CAS: 480-23-9

Statistics
Related Compounds55
Related Diseases20
Metadata
Created At2/2/2026
Updated At2/12/2026